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Compound of Interest

8-Hydroxyquinoline-5-
Compound Name:
carbaldehyde

cat. No.: B1267011

Technical Support Center: 8-Hydroxyquinoline-5-
carbaldehyde

This technical support center provides essential information for researchers, scientists, and
drug development professionals working with 8-Hydroxyquinoline-5-carbaldehyde (CAS No:
2598-30-3). It includes safety precautions, troubleshooting guides for common experimental
issues, and frequently asked questions.

Safety & Handling

Proper handling of 8-Hydroxyquinoline-5-carbaldehyde is crucial to ensure laboratory safety.
This section outlines the primary hazards and recommended safety procedures.

GHS Hazard Information

Signal Word: Warning[1]
Hazard Statements:
e H302: Harmful if swallowed[2]

e H315: Causes skin irritation[2]
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e H319: Causes serious eye irritation[2]

o H335: May cause respiratory irritation[2]

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.|[3]

e P264: Wash skin thoroughly after handling.[3]

e P270: Do not eat, drink or smoke when using this product.[3]

o P280: Wear protective gloves/protective clothing/eye protection/face protection.

e P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel
unwell.

e P302+P352: IF ON SKIN: Wash with plenty of soap and water.[1]

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[1][4]

e P403+P233: Store in a well-ventilated place. Keep container tightly closed.

e P501: Dispose of contents/container to an approved waste disposal plant.[4]

Personal Protective Equipment (PPE)

A detailed summary of recommended personal protective equipment is provided below.
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Protection Type

Recommendation

Citation

Eye/Face Protection

Wear safety glasses with side-

shields or chemical goggles.

[4]

Skin Protection

Wear appropriate protective
gloves (e.g., nitrile rubber) and

a lab coat.

[4]

Respiratory Protection

Use a NIOSH/MSHA or
European Standard EN 149
approved respirator if
exposure limits are exceeded
or if irritation or other

symptoms are experienced.

[5]

Physical & Chemical Properties

This table summarizes key quantitative data for 8-Hydroxyquinoline-5-carbaldehyde.

Property Value Citation
Molecular Formula C10H7NO:2 [6]
Molecular Weight 173.17 g/mol [6]
Appearance Yellow to brown solid/powder [1]
Melting Point ~178°C [7]
Boiling Point ~383.1°C at 760 mmHg [7]
Solubility Soluble in polar solvents. [1]

Storage Temperature

2-8°C, under an inert

atmosphere.

[7]

Experimental Protocols & Troubleshooting

8-Hydroxyquinoline-5-carbaldehyde is a versatile building block, primarily used in the

synthesis of Schiff bases for applications like fluorescent chemosensors.
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General Experimental Workflow: Synthesis of a Schiff
Base Derivative

This workflow outlines the typical steps for synthesizing a Schiff base from 8-
Hydroxyquinoline-5-carbaldehyde and a primary amine.
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General Workflow: Schiff Base Synthesis

Reagent Preparation

Dissolve 8-Hydroxyquinoline- Dissolve primary amine
5-carbaldehyde in ethanol in ethanol

é Reaction N

Mix solutions and add
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Reflux the mixture for 2-4 hours

Monitor reaction progress by TLC
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[Cool the reaction mixture]
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l

Wash the solid with cold ethanol

l

Dry the product under vacuum
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Characterization

Characterize by NMR, MS, FT-IR
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Caption: General workflow for Schiff base synthesis.
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Troubleshooting Guide

Issue

Possible Cause

Suggested Solution

Low or no product yield in

Schiff base synthesis

1. Incomplete reaction. 2.
Catalyst inefficiency. 3.

Reagent degradation.

1. Extend reflux time and
continue monitoring by TLC. 2.
Ensure the catalytic acid (e.qg.,
glacial acetic acid) is fresh and
added correctly. 3. Use freshly
opened or properly stored 8-
Hydroxyquinoline-5-

carbaldehyde and amine.

Product insolubility or

precipitation during reaction

The Schiff base product may

be poorly soluble in the

reaction solvent (e.g., ethanol).

Add a co-solvent like DMSO or
DMF to improve solubility.

Fluorescence quenching or

unexpected spectral shifts

1. Presence of quenching
metal ions. 2. Incorrect pH of
the buffer. 3.
Photodegradation.

1. Use high-purity solvents and
deionized water; consider
using a chelating agent to
remove trace metals. 2.
Optimize the pH of the buffer
system for your specific Schiff
base derivative. 3. Protect
solutions from light by using
amber vials or covering with

aluminum foil.[8]

Compound appears discolored

(darker than expected)

The compound is known to be
light-sensitive and may darken

upon exposure.[8]

Store the solid compound and
its solutions protected from
light.[8]

Frequently Asked Questions (FAQSs)

Q1: What are the primary applications of 8-Hydroxyquinoline-5-carbaldehyde in research?

Al: 8-Hydroxyquinoline-5-carbaldehyde is primarily used as a versatile building block in

organic synthesis.[7] Its aldehyde group allows for the synthesis of various derivatives, most

notably Schiff bases, which are widely investigated as fluorescent chemosensors for detecting
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metal ions.[4][9] It also serves as a ligand in coordination chemistry to form stable metal
complexes with unique optical and electronic properties.[5] Additionally, its derivatives are
explored for potential biological activities, including antimicrobial and anticancer properties.[1]

Q2: How should | prepare a stock solution of 8-Hydroxyquinoline-5-carbaldehyde?

A2: Due to its better solubility in polar organic solvents, it is recommended to prepare stock
solutions in solvents like Dimethyl Sulfoxide (DMSO) or Dimethylformamide (DMF). For
biological experiments, ensure the final concentration of the organic solvent is compatible with
your assay. Given its light sensitivity, stock solutions should be stored in amber vials or
wrapped in foil and kept at 2-8°C.[7][8]

Q3: What are the key safety precautions | should take when working with this compound?

A3: Always handle 8-Hydroxyquinoline-5-carbaldehyde in a well-ventilated area or a
chemical fume hood.[4] Wear appropriate personal protective equipment, including safety
goggles, a lab coat, and chemical-resistant gloves.[4] Avoid inhalation of the powder and direct
contact with skin and eyes.[3] In case of accidental exposure, follow the first-aid measures
outlined in the Safety Data Sheet.

Q4: My compound has darkened over time. Is it still usable?

A4: 8-Hydroxyquinoline and its derivatives can be light-sensitive and may darken upon
exposure.[8] This discoloration may indicate some degradation. For sensitive applications like
fluorescence-based assays, it is recommended to use a fresh, non-discolored batch of the
compound to ensure reproducible results. For other applications, you may consider purifying
the material by recrystallization or column chromatography if its purity is critical.

Logical Relationship of Safety Procedures
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Safety Precaution Hierarchy

Risk Assessment

Assess Hazards:
- Harmful if swallowed
- Skin/eye irritant
- Respiratory irritant

Engineering Controls: Administrative Controls:
Chemical Fume Hood Follow SOPs, Proper Labeling

Personal Protective Equipment:
Gloves, Goggles, Lab Coat

Emergency Response

First Aid: Spill Control:

- Rinse eyes/skin - Absorb and collect
- Move to fresh air - Dispose as hazardous waste

Click to download full resolution via product page

Caption: Hierarchy of safety controls for handling the compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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